Cas no 604798-82-5 ((3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: (3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 604798-82-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 2834797
• PubChem ID: 1515523
• Update Time: 2025-07-19

(3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid
• AKOS027254706
• (3R,4R)-1-Benzyl-4-methyl-3-pyrrolidinecarboxylic acid
• rel-(3R,4R)-1-Benzyl-4-methylpyrrolidine-3-carboxylic acid
• AT21620
• 604798-81-4
• (3R,4R)-1-Benzyl-4-methyl-3-pyrrolidine carboxylic acid
• SCHEMBL500364
• AB85237
• trans-1-Benzyl-4-methylpyrrolidine-3-carboxylicacid
• CS-0356223
• 3-Pyrrolidinecarboxylic acid, 4-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
• trans-1-Benzyl-4-methylpyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 4-methyl-1-(phenylmethyl)-, (3R,4R)-
• 604798-82-5
• LMUPOQGHGMIUFC-JQWIXIFHSA-N
• AS-72713

• Inchi： 1S/C13H17NO2/c1-10-7-14(9-12(10)13(15)16)8-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3,(H,15,16)/t10-,12-/m0/s1
• InChI Key： LMUPOQGHGMIUFC-JQWIXIFHSA-N
• SMILES： OC([C@H]1CN(CC2C=CC=CC=2)C[C@@H]1C)=O

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Additional information on (3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of (3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 604798-82-5)

(3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 604798-82-5) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and organic synthesis. This compound, characterized by its stereospecific configuration at the 3R and 4R positions, has garnered attention for its role in drug discovery and medicinal chemistry. The presence of a benzyl group and a carboxylic acid moiety enhances its versatility, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for chiral building blocks like (3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid has surged due to their applications in asymmetric synthesis and enantioselective catalysis. Researchers are particularly interested in its potential to modulate biological activity in CNS-targeted therapies, given the structural similarity to pyrrolidine-based pharmacophores. The compound's CAS No. 604798-82-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of (3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid often involves multi-step routes, including stereocontrolled cyclization and protecting group strategies. Its high purity and optical purity are critical for applications in peptide mimetics and small-molecule inhibitors. Analytical techniques such as HPLC and chiral chromatography are employed to validate its stereochemical integrity, a topic frequently discussed in peer-reviewed journals.

From an SEO perspective, users often search for "synthesis of (3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid" or "CAS 604798-82-5 suppliers," highlighting the need for reliable sourcing and synthetic protocols. The compound's structure-activity relationship (SAR) is another hot topic, especially in forums focused on drug design and medicinal chemistry optimization. Its compatibility with green chemistry principles, such as solvent-free reactions, also aligns with current sustainability trends.

In conclusion, (3R,4R)-1-benzyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 604798-82-5) represents a pivotal scaffold in modern organic chemistry. Its chiral purity, functional group diversity, and pharmaceutical relevance ensure its continued prominence in both academic and industrial settings. Future research may explore its utility in bioconjugation or as a precursor for novel therapeutic agents, further expanding its scientific footprint.